Cas no 40618-96-0 (3-Phenyl-3-(trifluoromethyl)-diaziridine)

• Product Name: 3-Phenyl-3-(trifluoromethyl)-diaziridine
• CAS No: 40618-96-0
• MF: C₈H₇F₃N₂
• MW: 188.149791955948
• CID: 1058941
• PubChem ID: 604480
• Update Time: 2025-04-20

3-Phenyl-3-(trifluoromethyl)-diaziridine Chemical and Physical Properties

Names and Identifiers

• 3-Phenyl-3-(trifluoromethyl)-diaziridine
• 3-(TRIFLUOROMETHYL)-3-PHENYLDIAZIRIDINE
• 3-phenyl-3-(trifluoromethyl)diaziridine
• SCHEMBL14216812
• DTXSID90345432
• Diaziridine, 3-phenyl-3-(trifluoromethyl)-
• 3-Phenyl-3-trifluoromethyldiaziridine
• 40618-96-0
• DB-262478

• Inchi： 1S/C8H7F3N2/c9-8(10,11)7(12-13-7)6-4-2-1-3-5-6/h1-5,12-13H
• InChI Key： IDYOLIBOFIMVHB-UHFFFAOYSA-N
• SMILES： FC(C1(C2C=CC=CC=2)NN1)(F)F

Computed Properties

• Exact Mass: 188.05600
• Monoisotopic Mass: 188.05613272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.9Ų

Experimental Properties

• PSA: 43.88000
• LogP: 2.16710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives